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An In-depth Introduction to the Synthesis, Properties, and Applications of a Promising lonic
Liquid

Abstract

Triethylmethylammonium methyl carbonate ([N2221][MeCO3]) is a quaternary ammonium-
based ionic liquid (IL) that has garnered interest for its potential applications in catalysis and as
a green solvent. This technical guide provides a comprehensive overview of its synthesis,
physicochemical properties, and key applications, with a particular focus on its relevance to
researchers, scientists, and drug development professionals. Detailed experimental protocols,
data summaries, and visualizations of key processes are presented to facilitate a deeper
understanding and practical application of this compound.

Introduction

lonic liquids (ILs) are a class of salts with melting points below 100 °C, exhibiting unique
properties such as low vapor pressure, high thermal stability, and tunable solvency.[1]
Quaternary ammonium salts, a significant subclass of ILs, are recognized for their utility as
catalysts and in various chemical transformations.[2] Triethylmethylammonium methyl
carbonate, with its triethylmethylammonium cation and methyl carbonate anion, is a
noteworthy member of this family. Its synthesis often utilizes environmentally benign reagents
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like dimethyl carbonate (DMC), positioning it as a sustainable alternative to traditional volatile
organic solvents and catalysts.[3]

Physicochemical Properties

While specific experimental data for triethylmethylammonium methyl carbonate is not
extensively available in the public domain, the properties of analogous quaternary ammonium
ionic liquids provide valuable insights. The data presented below is a compilation of available
information for the target compound and closely related structures to offer a representative
profile.

Table 1: Physicochemical Properties of Triethylmethylammonium Methyl Carbonate and
Related Compounds
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Property Value Remarks
Molecular Formula C9H21NO3 [4]
Molecular Weight 191.27 g/mol [4]
CAS Number 113840-08-7 [4]
Typically available as a Commercially sold as a ~50%
Appearance ) L
solution solution in methanol:water.[5]
, For a ~50% solution in
Refractive Index (n20/D) 1.407
methanol:water (2:3).[5]
) For a ~50% solution in
Flash Point 57 °C

methanol:water (2:3).[5]

Thermal Stability

Decomposition of quaternary
ammonium salts can occur at
around 150°C.[6]

The thermal stability of ionic
liquids is highly dependent on
the nature of both the cation
and the anion.[6][7]
Decomposition can proceed
via retro-quaternization or

Hofmann elimination.[6]

Density, Viscosity, lonic
Conductivity

Data not available for the pure

compound.

These properties are crucial for
many applications and are
influenced by factors such as
ion size, shape, and
temperature. For related
quaternary ammonium ILs,
viscosity tends to decrease

with increasing temperature.[1]

Synthesis

The synthesis of triethylmethylammonium methyl carbonate typically involves the

guaternization of triethylamine with dimethyl carbonate. This method is considered a green

synthetic route as it avoids the use of more hazardous alkylating agents.
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General Synthesis Workflow

The logical workflow for the synthesis and purification of triethylmethylammonium methyl
carbonate is depicted below.

Synthesis Workflow

G’riethylamine + Dimethyl Carbonate)

Quaternization Reaction
(High Pressure & Temperature)

Crude Triethylmethylammonium
Methyl Carbonate

Purification
(e.g., Removal of excess reactants)

Pure Triethylmethylammonium
Methyl Carbonate

Characterization
(FTIR, NMR)

Click to download full resolution via product page

Synthesis and Characterization Workflow.

Representative Experimental Protocol
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The following protocol is adapted from the synthesis of a similar ionic liquid, tri-n-

octylmethylammonium methyl carbonate, and can be considered a representative method.[3]

Materials:

Triethylamine
Dimethyl carbonate (DMC)
Methanol (as solvent, optional)

High-pressure reactor

Procedure:

Charge the high-pressure reactor with triethylamine and dimethyl carbonate. A typical molar
ratio of DMC to triethylamine would be in excess, for example, 5.6:1.[3]

If a solvent is used, add methanol. For instance, a volume ratio of methanol to triethylamine
of 1:2 can be employed.[3]

Seal the reactor and heat to a temperature of approximately 110-160 °C.[3][8] The reaction
time can vary from several hours to a few days.[8]

Monitor the reaction progress by technigues such as HPLC to determine the conversion of
the tertiary amine.

After the reaction is complete, cool the reactor to room temperature.
Remove any unreacted starting materials and solvent under reduced pressure.

The resulting product is triethylmethylammonium methyl carbonate.

Characterization: The structure and purity of the synthesized ionic liquid can be confirmed by

spectroscopic methods.

e FTIR (Fourier-Transform Infrared) Spectroscopy: To identify the characteristic functional

groups of the triethylmethylammonium cation and the methyl carbonate anion.[3]
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 NMR (Nuclear Magnetic Resonance) Spectroscopy: To elucidate the chemical structure and

confirm the successful quaternization by observing the chemical shifts of the protons on the
alkyl chains.[1][9]

Applications
Catalysis in Transesterification Reactions

Quaternary ammonium carbonates are effective metal-free catalysts for transesterification

reactions, which are crucial in processes like biodiesel production.[10] The catalytic activity is
attributed to the in-situ generation of highly active alkoxide species.

The following diagram illustrates the proposed mechanism for transesterification catalyzed by a
guaternary ammonium methyl carbonate.

Catalytic Cycle for Transesterification
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Proposed Catalytic Cycle.

The following is a general procedure for a transesterification reaction using a quaternary
ammonium carbonate catalyst.

Materials:

Substrate ester (e.g., a triglyceride for biodiesel synthesis)

Alcohol (e.g., methanol)

Triethylmethylammonium methyl carbonate (catalyst)

Organic solvent (optional)
Procedure:
e |n a reaction vessel, dissolve the substrate ester in the alcohol.

o Add the triethylmethylammonium methyl carbonate catalyst to the mixture. The catalyst
loading can vary, but typically ranges from 1-5 mol%.

o Heat the reaction mixture to the desired temperature (e.g., 60-150 °C) with stirring.[11]

» Monitor the progress of the reaction using techniques like gas chromatography (GC) or thin-
layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.

o Separate the product ester from the reaction mixture, which may involve neutralization,
washing, and distillation.

Potential in Drug Development and Pharmaceutical
Formulations

The use of salts is a common strategy in drug development to enhance the physicochemical
properties of active pharmaceutical ingredients (APIs), such as solubility, stability, and
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bioavailability.[12][13][14] Quaternary ammonium salts have been utilized in various
pharmaceutical formulations.[15]

While specific applications of triethylmethylammonium methyl carbonate in drug delivery
are not yet widely reported, its nature as an ionic liquid presents several potential advantages:

o Enhanced Solubility: It could be used to form a salt with a poorly soluble acidic drug, thereby
improving its dissolution rate.[14]

e Formation of lonic Liquid Drugs: The API itself could be an anion or cation, and pairing it with
a suitable counterion like triethylmethylammonium or methyl carbonate could result in a
liquid form of the drug, which may be advantageous for certain delivery routes.

o Controlled Release: The properties of the ionic liquid could be tuned to control the release
rate of a drug from a formulation.

The logical relationship for considering the use of triethylmethylammonium methyl
carbonate in pharmaceutical salt formation is outlined below.

Pharmaceutical Salt Formation Logic

Active Pharmaceutical Ingredient (API) Triethylmethylammonium+ or
(with ionizable group) Methyl Carbonate-

Salt Formation

Improved Physicochemical Properties
(Solubility, Stability, etc.)

.

Pharmaceutical Formulation
(e.g., oral, topical)
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Logic for Pharmaceutical Salt Formation.

Conclusion

Triethylmethylammonium methyl carbonate is an ionic liquid with considerable potential,
particularly as a green catalyst for transesterification reactions. While a comprehensive dataset
on its physicochemical properties is still emerging, analogies to related quaternary ammonium
salts provide a solid foundation for its exploration in various applications. Its potential role in
drug development, primarily through the formation of pharmaceutical salts to enhance API
properties, warrants further investigation. The experimental protocols and conceptual
frameworks provided in this guide aim to equip researchers and drug development
professionals with the necessary information to harness the capabilities of this versatile ionic
liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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